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This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical methodologies for Repirinast-d4. Designed for professionals in research and
drug development, this document delves into the core scientific principles and practical
applications of this stable isotope-labeled compound.

Introduction: The Role of Deuteration in
Pharmaceutical Analysis

Repirinast is an anti-allergic agent that functions as a mast cell stabilizer, inhibiting the release
of histamine and other inflammatory mediators.[1][2] Its mechanism of action involves
preventing the influx of calcium into mast cells, a critical step in the degranulation process that
triggers allergic reactions. Repirinast has been investigated for its therapeutic potential in
conditions such as asthma.

The introduction of stable isotopes, such as deuterium (2H), into a drug molecule creates a
stable isotope-labeled (SIL) internal standard. Repirinast-d4 is the deuterated analog of
Repirinast, where four hydrogen atoms on the 3-methylbutyl ester portion of the molecule have
been replaced with deuterium. This seemingly minor structural modification imparts a
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significant analytical advantage. In quantitative bioanalysis using liquid chromatography-mass
spectrometry (LC-MS), SIL internal standards are considered the "gold standard."[3][4][5] They
exhibit nearly identical physicochemical properties and chromatographic behavior to the
unlabeled analyte, allowing them to effectively compensate for variations in sample
preparation, injection volume, and matrix effects, thereby ensuring the accuracy and precision
of the analytical results.[6][7]

Chemical Properties and Structure of Repirinast-d4

The fundamental chemical and physical properties of Repirinast-d4 are crucial for its handling,
storage, and application in analytical methods.

Chemical Structure

The chemical structure of Repirinast-d4 is identical to that of Repirinast, with the exception of
the four deuterium atoms on the isopentyl (3-methylbutyl) ester chain.

Repirinast:

o |[UPAC Name: 3-methylbutyl 7,8-dimethyl-4,5-dioxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-2-
carboxylate[1]

e Molecular Formula: C20H21:NOs[8][9]
e Molecular Weight: 355.39 g/mol [9]
Repirinast-d4:

e Synonym: 5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano[3,2-c]quinoline-2-carboxylic Acid 3-
Methylbutyl-d4 Ester

e Molecular Formula: C20H17D4NOs
e Molecular Weight: 359.41 g/mol

The structural similarity ensures that Repirinast-d4 co-elutes with Repirinast during
chromatographic separation, a critical characteristic for an effective internal standard.
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Diagram 1: Chemical Structure of Repirinast-d4

Caption: Chemical structure of Repirinast-d4.

Physicochemical Properties

A summary of the known physicochemical properties of Repirinast and Repirinast-d4 is
presented in the table below.

Property Repirinast Repirinast-d4 Reference(s)
CAS Number 73080-51-0 1329836-95-4 [1]

Molecular Formula C20H21NOs C20H17D4NOs [8][9]
Molecular Weight 355.39 g/mol 359.41 g/mol [9]

Melting Point 236-241 °C 232-234 °C (dec.) [2]

- Chloroform (Slightly),
Solubility Water: 1.2 mg/L ] [2]
Methanol (Slightly)

White to Off-White White to Light Yellow

Appearance
PP Solid Solid

Synthesis of Repirinast-d4

While a specific detailed synthesis of Repirinast-d4 is not publicly available in peer-reviewed
literature, a plausible and scientifically sound synthetic route can be proposed based on
established organic chemistry principles, primarily the Fischer esterification.[10][11][12][13][14]

The synthesis would logically proceed in two main stages:
o Preparation of the deuterated alcohol, 3-methyl-1-butanol-d4 (isopentyl alcohol-d4).
 Esterification of the Repirinast carboxylic acid precursor with the deuterated alcohol.

Diagram 2: Proposed Synthetic Workflow for Repirinast-d4
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Repirinast-d4 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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